4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene
Overview
Description
4-Bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene (BCPE) is a synthetic aromatic compound with a wide range of applications in the fields of medicinal chemistry, materials science, and organic synthesis. This compound is of particular interest due to its ability to form stable, non-toxic, and non-volatile derivatives, which makes it an attractive choice for applications in drug delivery and nanomaterials. BCPE has also been studied for its potential use as a therapeutic agent and has been found to exhibit several biological activities.
Scientific Research Applications
4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene has been studied for its potential use in a variety of scientific research applications. For example, it has been used as a substrate for the synthesis of novel compounds and materials, such as polymers and nanomaterials. It has also been used as an intermediate in the synthesis of other compounds, such as 1-cyclopropoxy-2-(ethylsulfanyl)benzene and 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene-3-carboxylic acid. Furthermore, it has been used as a starting material for the synthesis of bioactive compounds, such as 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene-derived quinazolines and quinolines.
Mechanism of Action
The mechanism of action of 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene has not been fully elucidated. However, it is thought to interact with a variety of molecular targets, including enzymes, receptors, and transporters. In particular, 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene has been found to modulate the activity of several enzymes, such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cytochrome P450 (CYP). It has also been shown to interact with several G-protein coupled receptors (GPCRs), such as the adenosine A2A receptor, the cannabinoid CB1 receptor, and the serotonin 5-HT1A receptor. In addition, 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene has been found to interact with several transporters, such as the human organic cation transporter (hOCT1) and the human organic anion transporter (hOAT1).
Biochemical and Physiological Effects
4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene has been found to have several biochemical and physiological effects. In vitro studies have shown that 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene has anti-inflammatory, antioxidant, and anti-cancer properties. It has also been found to inhibit the growth of several types of cancer cells, including human breast cancer cells, human colon cancer cells, and human prostate cancer cells. In addition, 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene has been found to modulate the expression of several genes involved in inflammation, apoptosis, and cell proliferation.
Advantages and Limitations for Lab Experiments
4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene is a useful compound for laboratory experiments due to its low toxicity, non-volatility, and stability. It is also relatively easy to synthesize, making it an attractive choice for research applications. However, it is important to note that 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene is not approved for clinical use and its effects on humans have not been fully studied. Therefore, it is important to use caution when working with this compound in the laboratory.
Future Directions
There are several potential future directions for 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene research. One possibility is to further investigate its mechanism of action and its potential therapeutic applications. Another possibility is to investigate its potential use in drug delivery and nanomaterials. Finally, further research could be conducted to explore its potential as an industrial chemical or as a starting material for the synthesis of other compounds.
Synthesis Methods
4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene can be synthesized through a variety of methods. One of the most common methods is the palladium-catalyzed cross-coupling reaction between 4-bromo-1-cyclopropoxybenzene and ethylsulfanylacetylene. This reaction is carried out in the presence of an appropriate base, such as potassium carbonate, and a palladium catalyst, such as Pd(OAc)2. The reaction proceeds at room temperature to give the desired product in good yield. Other methods, such as the Suzuki-Miyaura cross-coupling reaction and the Sonogashira cross-coupling reaction, can also be used to synthesize 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene involves the introduction of a bromine atom, a cyclopropoxy group, and an ethylsulfanyl group onto a benzene ring.", "Starting Materials": [ "4-bromo-1-nitrobenzene", "cyclopropylmagnesium bromide", "ethyl mercaptan", "sodium ethoxide", "sodium borohydride", "acetic acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Reduction of 4-bromo-1-nitrobenzene to 4-bromo-1-aminobenzene using sodium borohydride in acetic acid.", "Step 2: Reaction of 4-bromo-1-aminobenzene with cyclopropylmagnesium bromide to form 4-bromo-1-cyclopropylbenzene.", "Step 3: Reaction of 4-bromo-1-cyclopropylbenzene with ethyl mercaptan and sodium ethoxide to form 4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene.", "Step 4: Purification of the product by washing with sodium bicarbonate solution, water, and sodium chloride solution." ] } | |
CAS RN |
2770358-67-1 |
Product Name |
4-bromo-1-cyclopropoxy-2-(ethylsulfanyl)benzene |
Molecular Formula |
C11H13BrOS |
Molecular Weight |
273.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
